Cas no 2197252-99-4 (N-[3-Oxo-3-[3-oxo-2-[2-(trifluoromethyl)phenyl]piperazin-1-yl]propyl]prop-2-enamide)

• Product Name: N-[3-Oxo-3-[3-oxo-2-[2-(trifluoromethyl)phenyl]piperazin-1-yl]propyl]prop-2-enamide
• CAS No: 2197252-99-4
• MF: C₁₇H₁₈F₃N₃O₃
• MW: 369.338334560394
• CID: 5854074
• PubChem ID: 145890826
• Update Time: 2025-11-01

N-[3-Oxo-3-[3-oxo-2-[2-(trifluoromethyl)phenyl]piperazin-1-yl]propyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• EN300-26593194
• N-(3-oxo-3-{3-oxo-2-[2-(trifluoromethyl)phenyl]piperazin-1-yl}propyl)prop-2-enamide
• N-[3-Oxo-3-[3-oxo-2-[2-(trifluoromethyl)phenyl]piperazin-1-yl]propyl]prop-2-enamide
• 2197252-99-4
• Z1641309867

• Inchi： 1S/C17H18F3N3O3/c1-2-13(24)21-8-7-14(25)23-10-9-22-16(26)15(23)11-5-3-4-6-12(11)17(18,19)20/h2-6,15H,1,7-10H2,(H,21,24)(H,22,26)
• InChI Key： FEWRPXTWLUKPPC-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1C(NCCN1C(CCNC(C=C)=O)=O)=O)(F)F

Computed Properties

• Exact Mass: 369.13002593g/mol
• Monoisotopic Mass: 369.13002593g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 78.5Ų

Additional information on N-[3-Oxo-3-[3-oxo-2-[2-(trifluoromethyl)phenyl]piperazin-1-yl]propyl]prop-2-enamide

Introduction to N-[3-Oxo-3-[3-oxo-2-[2-(trifluoromethyl)phenyl]piperazin-1-yl]propyl]prop-2-enamide and Its Significance in Modern Chemical Biology

N-[3-Oxo-3-[3-oxo-2-[2-(trifluoromethyl)phenyl]piperazin-1-yl]propyl]prop-2-enamide, identified by its CAS number 2197252-99-4, represents a compound of considerable interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The intricate architecture of this compound, featuring a piperazine core and multiple functional groups, suggests a multifaceted role in biological interactions and drug design.

The significance of N-[3-Oxo-3-[3-oxo-2-[2-(trifluoromethyl)phenyl]piperazin-1-yl]propyl]prop-2-enamide is underscored by its structural features, which include a prop-2-enamide moiety and a trifluoromethyl-substituted phenyl ring. These elements contribute to the compound's unique chemical properties, making it a promising candidate for further investigation in various biological pathways. The presence of the piperazine ring, in particular, is noteworthy, as it is commonly found in biologically active molecules and has been implicated in a wide range of pharmacological activities.

In recent years, there has been growing interest in the development of small molecules that can modulate biological processes through precise targeting of specific receptors or enzymes. N-[3-Oxo-3-[3-oxo-2-[2-(trifluoromethyl)phenyl]piperazin-1-yl]propyl]prop-2-enamide aligns with this trend, as its structural design suggests potential interactions with key targets involved in neurological and cardiovascular diseases. The trifluoromethyl group, for instance, is known to enhance metabolic stability and binding affinity, which are critical factors in drug development.

The compound's potential applications extend to the treatment of neurological disorders, where modulation of neurotransmitter systems is often necessary. Piperazine derivatives have been extensively studied for their ability to interact with serotonin and dopamine receptors, which are central to many neurological functions. N-[3-Oxo-3-[3-oxo-2-[2-(trifluoromethyl)phenyl]piperazin-1-yl]propyl]prop-2-enamide may offer a novel approach to targeting these receptors due to its unique structural features.

Furthermore, the prop-2-enamide moiety in N-[3-Oxo-3-[3-oxo-2-[2-(trifluoromethyl)phenyl]piperazin-1-yl]propyl]prop-2-enamide suggests potential utility in the development of anti-inflammatory agents. Amides are well-known for their role in modulating inflammatory responses, and the presence of this functional group may contribute to the compound's ability to interact with inflammatory pathways. This aspect makes it a promising candidate for further exploration in the context of chronic inflammatory diseases.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates, allowing researchers to predict biological activity with greater accuracy. N-[3-Oxo-3-[3-oxo-2-[2-(trifluoromethyl)phenyl]piperazin-1-y l]propyl]prop - 2 - enamide has been subjected to computational studies that highlight its potential as a lead compound for further optimization. These studies have revealed favorable binding profiles with several key targets, suggesting that further refinement could yield highly effective therapeutic agents.

The synthesis of N-[ 3 - Oxo - 3 - [ 3 - oxo - 2 - [ 2 - ( trif luoro m eth y l ) phen y l ] piper azin - 1 - y l ] prop y l ] prop - 2 - en am ide] presents unique challenges due to its complex structure. However , advances in synthetic methodologies have made it increasingly feasible to produce such molecules with high purity and yield. Techniques such as multi-step organic synthesis and catalytic transformations have been instrumental in achieving this goal.

In conclusion , N-[ 3 - Oxo - 3 - [ 3 - oxo - 2 - [ 2 - ( trif luoro m eth y l ) phen y l ] piper azin - 1 - y l ] prop y l ] prop - 2 - en am ide] represents a significant advancement in the field of chemical biology and pharmaceutical research. Its unique structural features and potential applications make it a valuable compound for further investigation. As research continues , it is likely that new insights into its biological activity will emerge , paving the way for novel therapeutic interventions.